Cas no 1216815-21-2 (tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate)

Tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its key structural features include a spirocyclic core combining oxa- and aza-rings, a reactive bromomethyl group for further functionalization, and a Boc-protected amine for selective deprotection. This compound is particularly valuable in the synthesis of complex heterocycles and pharmacologically active molecules, offering controlled reactivity and stability under various conditions. The tert-butyloxycarbonyl (Boc) group ensures compatibility with a wide range of synthetic transformations, while the bromomethyl moiety enables efficient derivatization. Its rigid spirocyclic framework contributes to conformational constraint in target molecules, enhancing binding affinity in drug discovery applications.
tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate structure
1216815-21-2 structure
Product Name:tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate
CAS No:1216815-21-2
MF:C14H24BrNO3
MW:334.249263763428
CID:1004355
PubChem ID:46941794
Update Time:2025-05-27

tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • AKOS015899357
    • tert-Butyl3-(Bromomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • 1216815-21-2
    • A927303
    • CS-0442586
    • DB-061951
    • tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate
    • MDL: MFCD11840293
    • Inchi: 1S/C14H24BrNO3/c1-13(2,3)19-12(17)16-6-4-14(5-7-16)8-11(9-15)18-10-14/h11H,4-10H2,1-3H3
    • InChI Key: MMYHBYDKBBFVKS-UHFFFAOYSA-N
    • SMILES: BrCC1CC2(CO1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 333.09402
  • Monoisotopic Mass: 333.09396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.8 g/l) (25 º C),
  • PSA: 38.77

tert-Butyl 3-(bromomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate Pricemore >>

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